3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride
Overview
Description
The compound “3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride” is a chemical compound with the molecular formula C11H6ClNO3 . It is related to other compounds such as 2,5-dioxopyrrolidin-1-yl 3- (3- (2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido)propanoate and 2,5-dioxopyrrolidin-1-yl 3- (2- (2- (2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethoxy)ethoxy)propanoate .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, a protocol for the multigram synthesis of 3-substituted 2,5-dihydro-1 H -pyrrole boronic derivatives is reported, which relied on the triflation of N -Boc-3-oxopyrrolidine and subsequent palladium-catalyzed borylation .Molecular Structure Analysis
The molecular structure of “3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride” can be analyzed based on its InChI and SMILES notations. The InChI notation isInChI=1S/C11H6ClNO3/c13-9-4-5-10(14)12(9)8-3-1-2-7(6-8)11(15)16/h1-6H
. The SMILES notation is C1=CC(=CC(=C1)N2C(=O)C=CC2=O)C(=O)O
. Physical And Chemical Properties Analysis
The molecular weight of “3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride” is 217.18 g/mol . Its XLogP3 value, which is a measure of its hydrophobicity, is 0.6 . Other physical and chemical properties would need to be determined experimentally or through further literature search.Scientific Research Applications
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Scientific Field: Chemical Synthesis
- Application Summary : This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals . It’s used in the synthesis of other chemicals, but Sigma-Aldrich does not collect analytical data for this product .
- Methods of Application : The specific methods of application or experimental procedures would depend on the particular synthesis being performed. As such, it’s difficult to provide a detailed description without more specific information .
- Results or Outcomes : The results or outcomes would also depend on the specific synthesis. The product could potentially be used to synthesize a wide variety of other chemicals .
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Scientific Field: Therapeutic Research
- Application Summary : Imidazole-containing compounds, which include “3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride”, have a broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
- Methods of Application : The methods of application would depend on the specific therapeutic use. For example, if the compound were being used as an antibacterial agent, it might be applied directly to a bacterial culture .
- Results or Outcomes : The outcomes would depend on the specific therapeutic use. For example, if the compound were being used as an antibacterial agent, the outcome might be a reduction in bacterial growth .
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Scientific Field: Material Science
- Application Summary : This compound could potentially be used in the development of new materials. For example, it could be used as a building block in the synthesis of polymers or other complex molecules .
- Methods of Application : The specific methods of application would depend on the particular material being synthesized. This could involve various chemical reactions, purification steps, and characterization techniques .
- Results or Outcomes : The outcomes would depend on the specific material being synthesized. This could include the development of new materials with unique properties .
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Scientific Field: Bioconjugation
- Application Summary : The compound could potentially be used in bioconjugation, which is the process of chemically linking two biomolecules together . One of the molecules could be “3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride”.
- Methods of Application : The specific methods of application would depend on the particular bioconjugation reaction being performed. This could involve various chemical reactions, purification steps, and characterization techniques .
- Results or Outcomes : The outcomes would depend on the specific bioconjugation reaction. This could include the development of new bioconjugates with unique properties .
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Scientific Field: Drug Delivery
- Application Summary : This compound could potentially be used in the development of drug delivery systems. For example, it could be used as a linker molecule in the synthesis of prodrugs or drug conjugates .
- Methods of Application : The specific methods of application would depend on the particular drug delivery system being developed. This could involve various chemical reactions, purification steps, and characterization techniques .
- Results or Outcomes : The outcomes would depend on the specific drug delivery system being developed. This could include the development of new drug delivery systems with improved efficacy, safety, or patient compliance .
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Scientific Field: Biochemistry
- Application Summary : This compound could potentially be used in biochemical research. For example, it could be used to study protein-protein interactions or protein function .
- Methods of Application : The specific methods of application would depend on the particular biochemical research being conducted. This could involve various experimental procedures, such as protein purification, enzymatic assays, or molecular biology techniques .
- Results or Outcomes : The outcomes would depend on the specific biochemical research. This could include new insights into protein function, the discovery of new protein-protein interactions, or the development of new biochemical assays .
properties
IUPAC Name |
3-(2,5-dioxopyrrol-1-yl)benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6ClNO3/c12-11(16)7-2-1-3-8(6-7)13-9(14)4-5-10(13)15/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIHNCGJBKQNXOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=O)C=CC2=O)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70210992 | |
Record name | 3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
CAS RN |
61960-57-4 | |
Record name | 3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61960-57-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061960574 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70210992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.577 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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